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Compound of Interest

Compound Name: (S)-2-FLUOROPROPAN-1-OL

CAS No.: 877822-87-2

Cat. No.: B3043498

Get Quote

Executive Summary: The Fluorine Effect
(S)-2-fluoropropan-1-ol (CAS: 3824-87-1 for racemate; specific enantiomer often referenced

under same or derivative CAS) is a high-value chiral building block in drug discovery. The

introduction of a fluorine atom at the C2 position of the propyl chain creates a dipole that

significantly alters the molecule's electronic and steric profile compared to its non-fluorinated

analog, 1-propanol.

For researchers, the critical utility of this compound lies in the gauche effect, where the C–F

and C–O bonds preferentially adopt a gauche conformation, influencing the binding affinity of

the final drug candidate. This guide provides the definitive physicochemical data and validated

synthetic workflows required to utilize this synthon effectively.

Physicochemical Profile
The following data aggregates experimental values for 2-fluoropropan-1-ol. Note that boiling

point and density are scalar properties and are identical for the (S)-enantiomer, (R)-enantiomer,
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and racemate under achiral conditions. Optical rotation is the distinguishing vector.

Table 1: Critical Physical Constants
Property Value Conditions / Context

Boiling Point 115 °C
@ 760 mmHg (Standard

Atmosphere) [1][2]

Density 0.959 g/cm³ @ 25 °C [1][3]

Refractive Index (

)
1.352 @ 20 °C, Sodium D-line [3]

Specific Rotation (

)
-9.7°

c=1.0, CHCl₃ (Specific to (S)-

isomer) [3]

Flash Point 33.3 °C
Closed Cup (Flammable

Liquid) [1]

Molecular Weight 78.09 g/mol C₃H₇FO

Appearance Colorless Liquid Clear, volatile

Technical Insight - Boiling Point Anomaly: The boiling point of 2-fluoropropan-1-ol (115 °C) is

significantly higher than that of 1-propanol (97 °C) and its isomer 1-fluoro-2-propanol (85 °C).

This elevation is attributed to the enhanced polarity of the C2-F bond reinforcing the

intermolecular hydrogen bonding network of the primary hydroxyl group, a phenomenon often

observed in

-fluoro alcohols.

Synthetic Methodology & Stereochemical Control
To ensure the isolation of the (S)-enantiomer, the synthesis must account for the

stereochemical inversion inherent in nucleophilic fluorination. The most robust route utilizes

(R)-Ethyl Lactate as the chiral pool precursor.

Retrosynthetic Logic
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Fluorination Step: Conversion of the secondary alcohol in ethyl lactate to a fluoride using

DAST or Deoxo-Fluor proceeds via an

mechanism, causing inversion of configuration.

(R)-Lactate precursor

(S)-Fluoro ester.

Reduction Step: Reduction of the ester moiety to the primary alcohol preserves the

stereocenter at C2.

(S)-Fluoro ester

(S)-Fluoro alcohol.

Validated Synthetic Workflow[7]
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Figure 1: Stereoselective synthesis of (S)-2-fluoropropan-1-ol via (R)-ethyl lactate inversion.

Detailed Protocol (Representative Scale)
Activation/Fluorination: Charge a reactor with (R)-ethyl lactate (1.0 eq) in anhydrous DCM.

Cool to -78 °C. Slowly add Diethylaminosulfur trifluoride (DAST, 1.1 eq). The reaction inverts

the C2 center from (R) to (S).

Quench & Isolation: Quench carefully with saturated NaHCO₃ (exothermic!). Extract with

DCM, dry over MgSO₄, and concentrate to yield (S)-ethyl-2-fluoropropionate.

Reduction: Dissolve the intermediate in dry THF. Add LiAlH₄ (1.0 eq) at 0 °C. Stir until ester

consumption is complete (monitored by TLC/GC).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3043498/docs?utm_src=pdf-body-img#technical-guide-physicochemical-characterization-and-utilization-of-s-2-fluoropropan-1-ol
https://www.benchchem.com/product/b3043498/docs?utm_src=pdf-body#technical-guide-physicochemical-characterization-and-utilization-of-s-2-fluoropropan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Quench with Fieser method (Water/NaOH/Water). Filter precipitate. Distill the

filtrate to obtain pure (S)-2-fluoropropan-1-ol (bp 115 °C).

Analytical Validation & Quality Assurance
Trust in the chiral integrity of the building block is paramount. The following workflow ensures

both chemical and optical purity.

Analytical Workflow[8][9][10]
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Figure 2: Quality control decision tree for chiral fluorinated alcohols.
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Key Spectroscopic Markers
F NMR: Look for a multiplet around -180 to -190 ppm (decoupled) or complex splitting due to
H-F coupling (

Hz).

H NMR: The geminal proton at C2 (CH-F) typically appears as a distinct multiplet (dm)
shifted downfield (approx. 4.5–5.0 ppm) due to the electronegative fluorine.

Chiral Chromatography: Use a column with chiral stationary phases capable of H-bond

interaction (e.g., Chiralcel OD-H or AD-H) to resolve the enantiomers.

Handling & Safety Profile
Flammability: Flash point is 33.3 °C. Store in a flammables cabinet. Ground all equipment

during transfer to prevent static discharge ignition.

Toxicity: Fluorinated alcohols can exhibit specific toxicity profiles different from their non-

fluorinated parents. Handle as a potential skin irritant and metabolic toxin.

Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) to prevent moisture

uptake, which affects density measurements and reaction stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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